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Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15592964 Get Quote

Essential Safety and Handling of Onitin 2'-O-
glucoside
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized compounds like Onitin 2'-O-glucoside is paramount. This document provides

immediate, essential safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment. While a specific Safety Data Sheet (SDS) for Onitin
2'-O-glucoside is not publicly available, the following guidance is based on best practices for

handling similar research-grade chemical compounds, including flavonoids and other natural

products.

Onitin 2'-O-glucoside is a sesquiterpenoid natural product isolated from the herb Onychium

japonicum.[1][2] It is intended for research use only and should not be used for diagnostic,

therapeutic, or clinical applications in humans or animals.[3][4]

Chemical and Physical Properties
A summary of the key quantitative data for Onitin 2'-O-glucoside is presented below for easy

reference.
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Property Value Source

CAS Number 76947-60-9 [1][5]

Molecular Formula C21H30O8 [1][2][5][6]

Molecular Weight 410.46 g/mol [1][2][6]

Appearance Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone,

Methanol, Ethanol, Pyridine.

[2][7]

Storage

Store at -20°C in a tightly

closed container, protected

from light and moisture.[3][5]

Shipped at room temperature,

may vary for international

shipping.[1]

Experimental Protocol: Safe Handling and Disposal
The following step-by-step procedures are designed to minimize risk during the handling and

disposal of Onitin 2'-O-glucoside.

Personal Protective Equipment (PPE)
Given the absence of specific toxicological data, a cautious approach is necessary. The

following PPE is mandatory when handling Onitin 2'-O-glucoside:

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required.[8][9] Gloves

should be inspected before use and changed immediately if contaminated.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[9]

For operations with a risk of splashing, tightly fitting safety goggles or a full-face shield

should be used.[8]
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Skin and Body Protection: A laboratory coat is required. For procedures involving larger

quantities or the potential for significant exposure, chemical-resistant coveralls are

recommended.[8][9]

Respiratory Protection: If handling the powder outside of a fume hood or glove box, a

respirator may be necessary to prevent inhalation of airborne particles. The specific type of

respirator should be determined by a qualified safety professional based on a risk

assessment.[8]

Handling Procedures
Preparation:

Read and understand this safety guide thoroughly before beginning work.

Ensure all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood.

Weighing and Aliquoting:

Handle the solid powder in a fume hood or a glove box to minimize inhalation risk.

Use appropriate tools (e.g., spatulas, weigh paper) to handle the powder. Avoid creating

dust.

Dissolving:

When preparing solutions, add the solid Onitin 2'-O-glucoside to the solvent slowly.

Cap vials or flasks securely during mixing.

Spill Management:

In case of a small spill, decontaminate the area with an appropriate solvent (e.g., ethanol)

and absorb the material with an inert absorbent.

Place the waste in a sealed container for proper disposal.
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For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste containing Onitin 2'-O-glucoside, including empty containers, contaminated PPE,

and spill cleanup materials, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of this chemical down the drain or in the regular trash.

Operational Workflow
The following diagram illustrates the logical workflow for the safe handling of Onitin 2'-O-
glucoside, from preparation to disposal.
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Caption: Workflow for the safe handling of Onitin 2'-O-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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